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Compound of Interest

Compound Name: 5-Isobutylimidazolidine-2,4-dione

Cat. No.: B1294995 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 5-
Isobutylimidazolidine-2,4-dione (CAS RN: 67337-73-9). Adherence to these procedures is

critical for ensuring the safety of laboratory personnel and maintaining environmental

compliance. This guide is intended for researchers, scientists, and drug development

professionals who handle this compound.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle 5-Isobutylimidazolidine-
2,4-dione with caution in a well-ventilated area, preferably a chemical fume hood.[1]

Appropriate Personal Protective Equipment (PPE) must be worn at all times.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Source

Eye Protection
Chemical safety goggles or a

face shield.
[1]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).
[1]

Body Protection Laboratory coat. [1]

Respiratory Protection

Use only in a well-ventilated

area. If dust or aerosols are

generated, a NIOSH-approved

respirator is recommended.

[1]

Step-by-Step Disposal Protocol
The disposal of 5-Isobutylimidazolidine-2,4-dione and its contaminated materials must be

managed as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular solid waste.

Waste Identification and Segregation:

Isolate all waste containing 5-Isobutylimidazolidine-2,4-dione. This includes the pure

compound, solutions, and any contaminated labware (e.g., pipette tips, vials, and empty

containers).

Segregate this waste stream from other laboratory wastes to prevent cross-contamination.

Containerization:

Use a dedicated, properly labeled, and sealed waste container for all 5-
Isobutylimidazolidine-2,4-dione waste.

The container must be made of a material compatible with the chemical.

The label should clearly state "Hazardous Waste" and identify the contents as "5-
Isobutylimidazolidine-2,4-dione".
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Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep the container away from incompatible materials, heat, and sources of ignition.[1]

Professional Disposal:

The disposal of 5-Isobutylimidazolidine-2,4-dione must be conducted through a licensed

hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and proper disposal in accordance with all local, state, and federal regulations.

Chemical and Safety Data Summary
The following table summarizes key quantitative data for 5-Isobutylimidazolidine-2,4-dione.

Due to the limited availability of specific toxicological and environmental data, some information

is not available.
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Property Value Source

CAS Number 67337-73-9 [1]

Molecular Formula C₇H₁₂N₂O₂

Purity 95% [1]

Appearance Brown powder

Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335).

[1]

Acute Toxicity (Oral) Data not available

Acute Toxicity (Dermal) Data not available

Acute Toxicity (Inhalation) Data not available

Environmental Fate Data not available

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 5-
Isobutylimidazolidine-2,4-dione.
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Disposal workflow for 5-Isobutylimidazolidine-2,4-dione.

By following these procedures, researchers and laboratory professionals can ensure the safe

and compliant disposal of 5-Isobutylimidazolidine-2,4-dione, thereby protecting themselves,

their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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